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Compound of Interest

Compound Name: 6-Methoxyflavone

Cat. No.: B191845 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 6-Methoxyflavone. It outlines the

necessary personal protective equipment (PPE), step-by-step operational procedures for safe

handling, and compliant disposal methods.

Hazard Identification and Precautionary Measures:

6-Methoxyflavone is a chemical compound that requires careful handling due to its potential

health hazards. It is known to cause skin and eye irritation and may lead to respiratory irritation.

[1][2][3][4] The signal word for this substance is "Warning".[1][2] Always handle this compound

in a well-ventilated area, and avoid the formation of dust.[1][4] Do not eat, drink, or smoke

when using this product.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 6-Methoxyflavone to

minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must meet European standard

EN 166 or ANSI Z.87.1 1989

standard.[1][5]

Hand Protection Protective Gloves

Chemical-resistant gloves

(e.g., nitrile). Inspect before

use.[1]

Body Protection Lab Coat

Long-sleeved clothing.[1] A

Nomex® laboratory coat is

recommended.[5]

Respiratory Protection Dust Mask

A NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used in

case of large-scale use or

emergencies.[1] For laboratory

use, maintain adequate

ventilation.[1] A dust mask of

type N95 (US) is also

recommended.

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of 6-Methoxyflavone in a laboratory setting.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.[6]

Confirm that the ventilation system (e.g., fume hood) is functioning correctly.

Put on all required personal protective equipment as detailed in the table above.

Weighing and Aliquoting:
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Conduct all weighing and handling of the solid compound within a chemical fume hood or

a ventilated balance enclosure to avoid inhalation of dust.

Use appropriate tools (e.g., spatula, weighing paper) to handle the powder. Avoid creating

dust clouds.

Dissolving:

If preparing a solution, add the solid 6-Methoxyflavone to the solvent slowly. 6-
Methoxyflavone is soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and

acetone.

Keep the container covered as much as possible during dissolution.

Post-Handling:

Thoroughly clean the work area and any equipment used.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Remove and wash contaminated clothing before reuse.[1][2]

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention if irritation persists.[1][2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, seek medical advice.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if symptoms occur.[1][2]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[1]

Disposal Plan
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Waste from 6-Methoxyflavone is classified as hazardous and must be disposed of according

to local, state, and federal regulations.[1]

Waste Collection:

Collect all waste material, including unused product and contaminated disposables (e.g.,

gloves, weighing paper), in a designated and properly labeled hazardous waste container.

Keep the waste container closed when not in use.

Spill Cleanup:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.[1]

Sweep up the solid material, avoiding dust formation, and place it into a suitable container

for disposal.[1]

Clean the spill area thoroughly.

Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed contractor. Do not

dispose of it in the regular trash or down the drain.[1]

Workflow for Handling 6-Methoxyflavone

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b191845?utm_src=pdf-body
https://www.fishersci.es/store/msds?partNumber=11450478&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11450478&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11450478&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11450478&countryCode=ES&language=en
https://www.benchchem.com/product/b191845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Don PPE:
Goggles, Gloves, Lab Coat

Verify Ventilation
(Fume Hood)

Prepare Work Area

Weigh Solid in
Fume Hood

Dissolve in
Appropriate Solvent

Clean Work Area
& Equipment

Wash Hands

Remove & Store PPE

Collect Waste in
Labeled Container

Dispose via Licensed
Contractor

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b191845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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